Cas no 441290-44-4 (2-ethoxy-4-5-methyl-6-(phenylcarbamoyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-7-ylphenyl benzoate)
2-ethoxy-4-5-methyl-6-(phenylcarbamoyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-7-ylphenyl benzoate Chemical and Physical Properties
Names and Identifiers
-
- 2-ethoxy-4-5-methyl-6-(phenylcarbamoyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-7-ylphenyl benzoate
- 2-ethoxy-4-(5-methyl-6-(phenylcarbamoyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)phenyl benzoate
- 441290-44-4
- F0775-0069
- SR-01000445014
- 2-ethoxy-4-[5-methyl-6-(phenylcarbamoyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl benzoate
- Oprea1_270946
- AKOS002052982
- [2-ethoxy-4-[5-methyl-6-(phenylcarbamoyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl] benzoate
- HMS601J01
- SR-01000445014-1
- ChemDiv1_005127
- AKOS021614535
-
- Inchi: 1S/C28H25N5O4/c1-3-36-23-16-20(14-15-22(23)37-27(35)19-10-6-4-7-11-19)25-24(18(2)31-28-29-17-30-33(25)28)26(34)32-21-12-8-5-9-13-21/h4-17,25H,3H2,1-2H3,(H,32,34)(H,29,30,31)
- InChI Key: CEYYLYPRHXFAJM-UHFFFAOYSA-N
- SMILES: O(CC)C1=C(C=CC(=C1)C1C(C(NC2C=CC=CC=2)=O)=C(C)NC2=NC=NN12)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 495.19065430g/mol
- Monoisotopic Mass: 495.19065430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 37
- Rotatable Bond Count: 8
- Complexity: 838
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 107Ų
2-ethoxy-4-5-methyl-6-(phenylcarbamoyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-7-ylphenyl benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0775-0069-2μmol |
2-ethoxy-4-[5-methyl-6-(phenylcarbamoyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl benzoate |
441290-44-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0775-0069-5μmol |
2-ethoxy-4-[5-methyl-6-(phenylcarbamoyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl benzoate |
441290-44-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0775-0069-10μmol |
2-ethoxy-4-[5-methyl-6-(phenylcarbamoyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl benzoate |
441290-44-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0775-0069-20μmol |
2-ethoxy-4-[5-methyl-6-(phenylcarbamoyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl benzoate |
441290-44-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0775-0069-1mg |
2-ethoxy-4-[5-methyl-6-(phenylcarbamoyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl benzoate |
441290-44-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0775-0069-2mg |
2-ethoxy-4-[5-methyl-6-(phenylcarbamoyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl benzoate |
441290-44-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0775-0069-3mg |
2-ethoxy-4-[5-methyl-6-(phenylcarbamoyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl benzoate |
441290-44-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0775-0069-4mg |
2-ethoxy-4-[5-methyl-6-(phenylcarbamoyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl benzoate |
441290-44-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0775-0069-5mg |
2-ethoxy-4-[5-methyl-6-(phenylcarbamoyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl benzoate |
441290-44-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0775-0069-10mg |
2-ethoxy-4-[5-methyl-6-(phenylcarbamoyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl benzoate |
441290-44-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-ethoxy-4-5-methyl-6-(phenylcarbamoyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-7-ylphenyl benzoate Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 2-ethoxy-4-5-methyl-6-(phenylcarbamoyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-7-ylphenyl benzoate
Recent Advances in the Study of 2-ethoxy-4-5-methyl-6-(phenylcarbamoyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-7-ylphenyl benzoate (CAS: 441290-44-4)
The compound 2-ethoxy-4-5-methyl-6-(phenylcarbamoyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-7-ylphenyl benzoate (CAS: 441290-44-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex triazolopyrimidine core, has shown promising potential in various therapeutic applications, particularly in the modulation of specific enzymatic pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and potential clinical utility.
One of the key areas of investigation has been the compound's role as a selective inhibitor of certain kinases involved in inflammatory and proliferative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 441290-44-4 exhibits high affinity for the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in cancer and autoimmune disorders. The researchers employed a combination of X-ray crystallography and molecular docking to elucidate the binding interactions, revealing a unique binding mode that differentiates it from existing inhibitors. This finding opens new avenues for the development of targeted therapies with reduced off-target effects.
In addition to its kinase inhibitory properties, recent preclinical studies have explored the compound's potential in neurodegenerative diseases. A team from Harvard Medical School reported in Nature Neuroscience that 441290-44-4 can cross the blood-brain barrier and modulate tau protein aggregation, a hallmark of Alzheimer's disease. The study utilized advanced in vitro and in vivo models, including transgenic mice, to demonstrate significant reduction in neurofibrillary tangles and cognitive improvement upon treatment. These results suggest a potential dual mechanism of action, combining kinase inhibition with direct interference with pathogenic protein aggregation.
The synthetic chemistry community has also made notable progress in improving the production of this compound. A recent patent application (WO2023056789) describes an optimized synthetic route that increases yield by 40% while reducing the number of purification steps. This advancement addresses previous challenges in large-scale production, making the compound more accessible for further research and potential clinical development. The new method employs a novel palladium-catalyzed coupling reaction that significantly improves the efficiency of introducing the phenylcarbamoyl moiety.
Pharmacokinetic studies published in Drug Metabolism and Disposition have provided crucial insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. The data indicate favorable oral bioavailability (78% in rodent models) and a half-life of approximately 8 hours, suggesting potential for once-daily dosing in clinical settings. Interestingly, the benzoate ester moiety appears to play a critical role in the compound's metabolic stability, as its cleavage products show rapid elimination without significant accumulation in tissues.
Looking forward, several pharmaceutical companies have initiated investigational new drug (IND) enabling studies for 441290-44-4, with Phase I clinical trials expected to begin in 2024. The compound's unique chemical structure and promising preclinical data position it as a strong candidate for multiple therapeutic areas. However, researchers caution that further studies are needed to fully understand its safety profile and potential drug-drug interactions, particularly given its complex metabolism involving multiple cytochrome P450 enzymes.
441290-44-4 (2-ethoxy-4-5-methyl-6-(phenylcarbamoyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-7-ylphenyl benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)